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Compound of Interest

Compound Name: 1-Iodooctadecane

Cat. No.: B1330385 Get Quote

An In-Depth Technical Guide to 1-Iodooctadecane (C18H37I) for Researchers and Drug

Development Professionals

Introduction
1-Iodooctadecane, a long-chain alkyl halide, is a compound of significant interest in modern

chemistry and material science. Its structure, featuring a substantial 18-carbon hydrophobic tail

and a reactive terminal iodine atom, makes it a versatile tool for organic synthesis and surface

modification.[1][2] This guide provides a comprehensive overview of its chemical properties,

synthesis, reactivity, and key applications relevant to researchers, scientists, and professionals

in drug development. The iodine atom serves as an excellent leaving group in nucleophilic

substitution reactions, allowing for the facile introduction of the octadecyl chain into various

molecular structures.[1][2][3] This capability is particularly valuable for modifying the lipophilicity

of drug candidates, synthesizing surfactants, and engineering functionalized surfaces.[1][4][5]

Chemical Structure and Identification
The unambiguous identification of a chemical compound is critical for scientific research. The

standard nomenclature for C18H37I is established by the International Union of Pure and

Applied Chemistry (IUPAC).

IUPAC Name: 1-Iodooctadecane[6][7][8]

Common Names: Octadecyl iodide, Stearyl iodide[7][8]

Chemical Formula: C18H37I[6]
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Linear Formula: CH₃(CH₂)₁₇I

Canonical SMILES: CCCCCCCCCCCCCCCCCCI[7]

CAS Number: 629-93-6[6][9]

The structure consists of a saturated 18-carbon (octadecyl) chain with an iodine atom bonded

to the first carbon atom.

Physicochemical Properties
The physical and chemical characteristics of 1-iodooctadecane are crucial for its handling,

storage, and application in various experimental setups. It typically appears as a white to pale

yellow solid or paste.[1][9]

Property Value Source(s)

Molecular Weight 380.39 g/mol [6]

Melting Point 33-35 °C [1][6][10]

Boiling Point 194-197 °C at 2 mmHg [6][10]

382.8 °C at 760 mmHg [7]

Density 1.096 - 1.104 g/cm³ [6][7]

Flash Point 110 °C - 147.8 °C [6][7]

Vapor Pressure 1.02E-05 mmHg at 25°C [6][7]

Solubility
Soluble in toluene; Insoluble in

water
[2][7]

Appearance
White to pale yellow solid or

liquid paste
[1][9]

Refractive Index ~1.4762 (estimate) [6][7]
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The most common laboratory synthesis of 1-iodooctadecane involves the nucleophilic

substitution of the hydroxyl group in 1-octadecanol. The use of polymer-supported reagents

can simplify the purification process.[3]

Synthesis of 1-Iodooctadecane from 1-Octadecanol
This protocol describes a common method for the iodination of a primary alcohol.

Materials:

1-Octadecanol (Stearyl alcohol)

Triphenylphosphine (PPh₃)

Iodine (I₂)

Dichloromethane (DCM) as solvent

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Magnetic stirrer and stir bar

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-

octadecanol and triphenylphosphine in dichloromethane.
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Cool the solution in an ice bath.

Add solid iodine portion-wise to the stirred solution. The reaction mixture will turn dark brown.

Allow the reaction to warm to room temperature and stir for several hours until the reaction is

complete (monitor by TLC).

Quench the reaction by adding saturated sodium thiosulfate solution to consume excess

iodine. The brown color will fade.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated Na₂S₂O₃, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purify the crude product by column chromatography on silica gel or by recrystallization to

yield pure 1-iodooctadecane.
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Reaction Setup

Reaction

Workup & Purification

1-Octadecanol + PPh3
in Dichloromethane

Cool to 0°C
(Ice Bath)

Add Iodine (I2)
portion-wise

Stir at Room Temperature
(Monitor by TLC)

Quench with Na2S2O3 (aq)

Wash with H2O & Brine

Dry over MgSO4

Concentrate in vacuo

Purify by Chromatography
or Recrystallization

1-Iodooctadecane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-iodooctadecane from 1-octadecanol.
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Chemical Reactivity and Applications
The utility of 1-iodooctadecane stems from its dual nature: a reactive iodo-group and a long,

hydrophobic alkyl chain.

Nucleophilic Substitution Reactions
1-Iodooctadecane is an excellent substrate for SN2 reactions.[3] The carbon-iodine bond is

relatively weak, making the iodide ion a good leaving group.[5] This allows for the covalent

attachment of the C18 chain to various nucleophiles, such as amines, thiols, and alkoxides,

making it a key alkylating agent.[1][4]

Nu: Nucleophile

CH3(CH2)16CH2-I

δ+

I

δ-

1-Iodooctadecane

[Nu---CH2(CH2)16CH3---I]‡|Transition State

CH3(CH2)16CH2-Nu Alkylated Product I- Iodide Ion

Click to download full resolution via product page

Caption: General schematic of an SN2 reaction involving 1-iodooctadecane.

Applications in Drug Development
In medicinal chemistry, modifying a drug candidate's physicochemical properties is crucial for

optimizing its efficacy. Iodoalkanes are valuable for this purpose.[5]
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Lipophilicity Modulation: The introduction of the long C18 alkyl chain via 1-iodooctadecane
significantly increases the lipophilicity of a molecule. This can enhance its ability to cross cell

membranes and the blood-brain barrier.[5]

Binding Affinity: The hydrophobic octadecyl group can establish favorable van der Waals

interactions with hydrophobic pockets in target proteins, potentially increasing the binding

affinity and selectivity of a drug.[5]

Linker Chemistry: Its bifunctional nature (a reactive head and a long chain) allows it to be

used as a linker in more complex therapeutic constructs, such as antibody-drug conjugates.

[11]

Applications in Materials Science and Surface
Chemistry
The long alkyl chain of 1-iodooctadecane is instrumental in surface modification.[4]

Self-Assembled Monolayers (SAMs): It can be used to form SAMs on various surfaces, such

as gold, to precisely control surface properties.[4]

Surface Functionalization: Attaching 1-iodooctadecane to a material renders its surface

more hydrophobic (water-repellent). This is useful for creating water-resistant coatings and

modifying the biocompatibility of implants by reducing protein adsorption.[4]

Polymer Modification: It is used in the quaternization of polymers, such as in the creation of

polymer brushes that can support the formation of robust and mobile supported lipid bilayers

(SLBs), which are model cell membranes used in biosensor and drug delivery research.[3]
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Resulting Properties

1-Iodooctadecane
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Interfacial Energy

Click to download full resolution via product page

Caption: Logical workflow for surface modification using 1-iodooctadecane.

Safety and Handling
1-Iodooctadecane is classified as an irritant.[6][10] It is reported to cause skin, eye, and

respiratory irritation.[6][9] Therefore, appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn during handling.[6] All work

should be conducted in a well-ventilated area or a chemical fume hood.[12] The compound is

also light-sensitive and should be stored in a cool, dry, dark place, preferably under an inert

atmosphere.[10][12]

Conclusion
1-Iodooctadecane is a highly versatile chemical building block with significant applications

spanning organic synthesis, drug development, and materials science. Its value lies in the

combination of a long, hydrophobic alkyl chain and a reactive iodine atom, which serves as an
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effective leaving group. This structure allows for the strategic introduction of the C18 chain to

modify molecular properties like lipophilicity or to functionalize surfaces, thereby controlling

hydrophobicity and biocompatibility. A thorough understanding of its properties, synthesis, and

reactivity enables researchers to leverage this compound for the development of novel

pharmaceuticals, advanced materials, and specialized chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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